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Abstract

N-(2-Cyanoethyl)-DL-alanine is a derivative of the non-essential amino acid DL-alanine,
characterized by the addition of a cyanoethyl group to the amino group. While specific research
on this compound is limited, its chemical structure suggests potential applications as an
intermediate in the synthesis of specialized amino acids, peptides, and other organic
molecules. This guide provides a comprehensive overview of its chemical properties, a
proposed synthesis methodology based on the cyanoethylation of DL-alanine, and discusses
its potential biological significance and toxicological profile by drawing parallels with related N-
cyanoethylated compounds and its parent molecule. The inherent reactivity of the nitrile group
and the chirality of the alanine backbone make it a molecule of interest for further investigation
in medicinal chemistry and materials science.

Chemical Identity and Physicochemical Properties

N-(2-Cyanoethyl)-DL-alanine is a synthetic amino acid derivative. Its core structure consists of
the racemic mixture of D- and L-alanine, where the primary amine has been alkylated with a 2-
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cyanoethyl group.

Table 1: Physicochemical Properties of N-(2-Cyanoethyl)-DL-alanine

Property Value Source
CAS Number 63905-32-8 [1]
Molecular Formula C6H10N202 [1]
Molecular Weight 142.16 g/mol [1]
SMILES CC(C(O)=0O)NCCC#N [1]
Physical State Solid (predicted)

Solubility Soluble in water (predicted)

Storage Sealed in dry, 2-8°C [1]

Structural Elucidation

The structure of N-(2-Cyanoethyl)-DL-alanine is defined by the covalent attachment of an
acrylonitrile moiety to the nitrogen atom of DL-alanine via a Michael addition reaction. This
modification introduces a polar nitrile group, which can influence the molecule's solubility,
reactivity, and potential for further chemical transformations.

A 2D representation of N-(2-Cyanoethyl)-DL-alanine.

Synthesis and Characterization

While specific, peer-reviewed synthesis protocols for N-(2-Cyanoethyl)-DL-alanine are not
readily available in the literature, its synthesis can be reliably predicted based on the well-
established cyanoethylation reaction of amino acids with acrylonitrile.[1]

Proposed Synthesis Workflow: Cyanoethylation of DL-
Alanine

This reaction is a nucleophilic addition of the amino group of DL-alanine to the activated double
bond of acrylonitrile, typically catalyzed by a base.
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DL-Alanine + Acrylonitrile N-(2-Cyanoethyl)-DL-alanine

Dissolve in Aqueous Base Controlled addition of Acrylonitrile Reaction Monitoring 9 Neutralization Purification
(e.9., NaOH or K2CO3) at maintained temperature (e.g., by TLC or LC-MS) with Acid (e.g., Crystallization or Chromatography)

Click to download full resolution via product page
Proposed workflow for the synthesis of N-(2-Cyanoethyl)-DL-alanine.
Experimental Protocol (Proposed):

Dissolution: Dissolve DL-alanine in an aqueous solution of a suitable base (e.g., sodium
hydroxide or potassium carbonate) at a controlled temperature. The basic conditions
deprotonate the amino group, increasing its nucleophilicity.

Addition of Acrylonitrile: Slowly add acrylonitrile to the reaction mixture with vigorous stirring.
This addition should be performed in a well-ventilated fume hood due to the high toxicity and
volatility of acrylonitrile. The temperature should be carefully monitored and controlled to
prevent polymerization of acrylonitrile.

Reaction: Allow the reaction to proceed for a set period, monitoring its progress by
techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) to determine the consumption of starting materials and the formation
of the product.

Neutralization and Work-up: Upon completion, cool the reaction mixture and neutralize it with
an appropriate acid (e.g., hydrochloric acid). This step will precipitate the product if it is
insoluble at the neutral pH or prepare the mixture for extraction.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system or by column chromatography to yield pure N-(2-Cyanoethyl)-DL-alanine.

Characterization

The synthesized compound would be characterized using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
presence of the cyanoethyl group and its attachment to the nitrogen of the alanine moiety.
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e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

 Infrared (IR) Spectroscopy: To identify the characteristic nitrile (C=N) stretching vibration.

Biological Significance and Potential Applications

Specific biological activities of N-(2-Cyanoethyl)-DL-alanine have not been documented.
However, its structural features suggest several areas of potential interest for researchers.

Potential as a Pharmaceutical Intermediate

DL-alanine itself is utilized as a raw material in the synthesis of various pharmaceutical
compounds.[2][3] The introduction of a cyanoethyl group provides a reactive handle for further
chemical modifications. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an
amine, or participate in cycloaddition reactions, making N-(2-Cyanoethyl)-DL-alanine a
potentially versatile building block for the synthesis of novel drug candidates. DL-alanine is a
component in the synthesis of some antibiotics and antiviral drugs.[2]

Role in Peptide Synthesis

The modification of the N-terminus of alanine could be explored for its effects on the properties
of peptides. N-alkylation can influence the conformational preferences of amino acid residues
and the overall structure and stability of peptides.

Metabolic Fate (Hypothetical)

The metabolic fate of N-(2-Cyanoethyl)-DL-alanine in biological systems is unknown. It is
plausible that it could be metabolized through several pathways:

e Hydrolysis of the Nitrile Group: The nitrile group could be enzymatically hydrolyzed to a
carboxylic acid, forming N-(2-carboxyethyl)-DL-alanine.

» Cleavage of the N-C Bond: The bond between the nitrogen of alanine and the cyanoethyl
group might be cleaved, releasing DL-alanine and a metabolite of acrylonitrile.

» Excretion: The compound may be excreted unchanged if it is not a substrate for metabolic
enzymes.
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Hypothetical metabolic pathways of N-(2-Cyanoethyl)-DL-alanine.

Toxicology and Safety Profile

There is no specific toxicological data available for N-(2-Cyanoethyl)-DL-alanine. Therefore, a
precautionary approach must be taken, considering the toxicities of its parent compounds and
the cyanoethyl functional group.

Hazards of Precursors

» Acrylonitrile: This is a highly toxic and carcinogenic compound.[4] It is readily absorbed
through the skin and is a potent irritant to the eyes, skin, and respiratory system.[4] Chronic
exposure can lead to severe health issues. All handling of acrylonitrile must be performed in
a certified chemical fume hood with appropriate personal protective equipment.

» DL-Alanine: In contrast, DL-alanine is a naturally occurring amino acid with low toxicity.[5]

Potential Toxicity of N-(2-Cyanoethyl)-DL-alanine

The primary toxicological concern for N-(2-Cyanoethyl)-DL-alanine would be the potential for
the in vivo release of cyanide through metabolic processes, a known characteristic of some
organic nitriles.[6] Symptoms of cyanide poisoning can include headache, dizziness, nausea,
and in severe cases, convulsions and respiratory failure.[6]

Table 2: GHS Hazard Classification (Predicted)
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Hazard Class Category Precautionary Statements

Category 4 (Harmful if P264, P270, P301+P312,

Acute Toxicity (Oral)
swallowed) P501

o Category 4 (Harmful in contact  P280, P302+P352, P312,
Acute Toxicity (Dermal)

with skin) P362+P364, P501
o ] o P261, P271, P304+P340,
Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled) 312
) ) o Category 2 (Causes skin P264, P280, P302+P352,
Skin Corrosion/Irritation o
irritation) P332+P313, P362+P364
P264, P280,

) o Category 2A (Causes serious
Serious Eye Damage/Irritation P305+P351+P338,

eye irritation) P337+P313
+

Note: This classification is predictive and based on the potential hazards of related compounds.
It should be used for guidance pending experimental validation.

Conclusion

N-(2-Cyanoethyl)-DL-alanine is a compound with underexplored potential. Its synthesis from
readily available starting materials is straightforward, and its chemical structure offers avenues
for the creation of more complex molecules. While there is a significant lack of data on its
biological activity and toxicology, its potential as a synthetic intermediate warrants further
investigation. Future research should focus on developing a validated synthesis protocol,
characterizing its physicochemical properties, and conducting in vitro and in vivo studies to
assess its biological effects and safety profile. Such studies will be crucial in determining its
utility in drug discovery and other scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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